Soybean soluble polysaccharides enhance bioavailability of genistein and its prevention against obesity and metabolic syndrome of mice with chronic high fat consumption

Food & Function Pub Date: 2019-06-12 DOI: 10.1039/C8FO02379D

Abstract

This study aimed to explore a novel strategy for the simultaneous consumption of soluble soybean polysaccharides (SSPS) and insoluble genistein to improve the bioavailability of genistein and its prevention against obesity and metabolic syndrome in high-fat diet (HFD)-induced obese mice. C57BL/6J mice were fed a normal diet and HFD supplemented or not (n = 8) with SSPS (2.5%), genistein (0.5%) and their mixture (S + G) for 12 weeks. The UPLC-qTOP/MS assay showed that SSPS observably enhanced the urinary concentration of genistein and its metabolites compared to that of single genistein in mice. Supplementation of SSPS, genistein or their combination prevented HFD-induced gain weight, dyslipidemia, oxidative stress and inflammation in obese mice. Interestingly, the combined S + G ingestion exhibited more effective alleviation of dyslipidemia by modulating hepatic FAS, ACC, SREBP-1C and ADRP expressions relative to that of individual SSPS or genistein. Furthermore, S + G activated the energy metabolism pathway AMPK in the liver, and the hepatic PPAR-α/PPAR-γ pathways were doubly activated to alleviate lipogenesis, inflammation, obesity and metabolic syndrome. Moreover, S + G supplementation dramatically modified the gut microbial species at the phylum level with a decrease in Firmicutes and increase in Bacteroidetes. These findings support that the combined supplementation of SSPS and genistein is a novel couple to prevent obesity and metabolic syndrome.

Graphical abstract: Soybean soluble polysaccharides enhance bioavailability of genistein and its prevention against obesity and metabolic syndrome of mice with chronic high fat consumption
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